Cas no 1782637-01-7 (1-(3-ethyloxetan-3-yl)methylpiperazine)

• Product Name: 1-(3-ethyloxetan-3-yl)methylpiperazine
• CAS No: 1782637-01-7
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6460946
• PubChem ID: 84049870
• Update Time: 2025-07-25

1-(3-ethyloxetan-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyloxetan-3-yl)methylpiperazine
• 1782637-01-7
• EN300-1827125
• 1-[(3-ethyloxetan-3-yl)methyl]piperazine

• Inchi： 1S/C10H20N2O/c1-2-10(8-13-9-10)7-12-5-3-11-4-6-12/h11H,2-9H2,1H3
• InChI Key： YQHBCBJMJJAIDX-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)CN1CCNCC1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(3-ethyloxetan-3-yl)methylpiperazine

Introduction to 1-(3-ethyloxetan-3-yl)methylpiperazine (CAS No. 1782637-01-7) and Its Emerging Applications in Chemical Biology

1-(3-ethyloxetan-3-yl)methylpiperazine, identified by the chemical abstracts service number 1782637-01-7, is a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the piperazine class, a structural motif widely recognized for its role in drug design due to its ability to modulate biological targets such as receptors and enzymes. The unique structural features of 1-(3-ethyloxetan-3-yl)methylpiperazine, particularly the presence of an oxetane ring substituted with an ethyl group, contribute to its distinct pharmacological profile and make it a promising candidate for further investigation.

The oxetane ring in 1-(3-ethyloxetan-3-yl)methylpiperazine introduces a conformational constraint that can influence the compound's interactions with biological targets. Oxetane derivatives are known for their flexibility and ability to adopt multiple conformations, which can enhance binding affinity and selectivity. This structural attribute has been exploited in the development of various bioactive molecules, including those targeting neurological disorders, infectious diseases, and cancer. The ethyl substituent on the oxetane ring further modifies the electronic properties of the molecule, potentially affecting its solubility, metabolic stability, and overall bioavailability.

Recent studies have highlighted the potential of 1-(3-ethyloxetan-3-yl)methylpiperazine as a scaffold for developing novel therapeutic agents. Its piperazine moiety is particularly relevant in the context of central nervous system (CNS) disorders, where piperazine-based compounds have demonstrated efficacy in treating conditions such as depression, anxiety, and schizophrenia. The combination of the oxetane and piperazine units in this molecule suggests that it may exhibit dual-targeting capabilities, interacting with both receptor and enzyme systems simultaneously. This dual interaction could provide a strategic advantage in therapeutic applications by enhancing efficacy while minimizing side effects.

In vitro studies have begun to elucidate the pharmacological properties of 1-(3-ethyloxetan-3-yl)methylpiperazine. Initial experiments indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D2). These interactions are particularly intriguing given the well-documented role of serotonin and dopamine in regulating mood, cognition, and motor function. Furthermore, preliminary data suggest that 1-(3-ethyloxetan-3-yl)methylpiperazine may possess anti-inflammatory properties, which could be relevant in conditions involving neuroinflammation such as Alzheimer's disease and multiple sclerosis.

The synthesis of 1-(3-ethyloxetan-3-yl)methylpiperazine presents an interesting challenge due to the need to introduce both the oxetane and piperazine moieties in a controlled manner. Advances in synthetic methodologies have enabled the efficient preparation of this compound using multi-step reactions involving nucleophilic substitution, cyclization, and functional group transformations. The synthesis pathway must be optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluation.

One of the key advantages of 1-(3-ethyloxetan-3-yl)methylpiperazine is its potential for structural diversification. By modifying either the oxetane ring or the piperazine moiety, researchers can generate a library of derivatives with tailored pharmacological profiles. This approach allows for the systematic exploration of structure-function relationships and facilitates the identification of lead compounds with improved therapeutic potential. Computational modeling techniques have been employed to predict the binding modes of 1-(3-ethyloxetan-3-yl)methylpiperazine with biological targets, providing valuable insights into its mechanism of action.

Preclinical studies are underway to evaluate the safety and efficacy of 1-(3-ethyloxetan-3-yl)methylpiperazine in animal models. These studies aim to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), as well as its potential toxicity profile. The results from these studies will be crucial in determining whether this compound progresses to clinical trials in humans. Given its promising preclinical data, 1-(3-ethyloxetan-3-ylmethylpiperazine) holds significant potential as a therapeutic agent for various diseases.

The impact of 1-(3-ethyloxetan-ylmethyl-piperazine) on drug discovery extends beyond its direct therapeutic applications. It serves as a valuable tool for understanding fundamental aspects of molecular recognition and drug-receptor interactions. The unique structural features of this compound provide insights into how modifications at specific positions can influence biological activity. These insights can be translated into broader principles that guide the design of future drugs.

Future directions for research on 1-(3-e-thylo-xeta-nae)-methyl-pip-era-zine include exploring its potential in combination therapies with other drugs targeting different pathways. Combination therapy has become increasingly important in treating complex diseases such as cancer and neurodegenerative disorders. By leveraging the multifaceted interactions of 1-(3-e-thylo-xeta-nae)-methyl-pip-era-zine, researchers may uncover synergistic effects that enhance treatment outcomes.

In conclusion, 1-( ³ - e th y l o x e t a n - ³ - y l ) m e t h y l p i p e r a z i n e(CAS No . ¹ ⁷ ⁸ ² ⁶ ³ ⁷ - ₀ ¹ - 7) is a promising compound with significant potential in chemical biology and pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further investigation . As research continues , it is likely that new applications for this compound will emerge , contributing to advancements in drug discovery and development .